Cas no 2228277-11-8 (N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide)

• Product Name: N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide
• CAS No: 2228277-11-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5750603
• PubChem ID: 165627977
• Update Time: 2025-06-08

N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(1-hydroxy-2-propen-1-yl)phenyl]-
• EN300-1786591
• N-[4-(1-hydroxyprop-2-en-1-yl)phenyl]acetamide
• 2228277-11-8
• N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide

• Inchi： 1S/C11H13NO2/c1-3-11(14)9-4-6-10(7-5-9)12-8(2)13/h3-7,11,14H,1H2,2H3,(H,12,13)
• InChI Key： DDAQQONAIMMBAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(O)C=C)C=C1)(=O)C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 405.1±33.0 °C(Predicted)
• pka: 13.63±0.20(Predicted)

Additional information on N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide

Introduction to N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide (CAS No. 2228277-11-8)

N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide, with the chemical formula C₁₁H₁₃O₃N, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2228277-11-8, belongs to a class of molecules that exhibit promising biological activities. The presence of a phenylacetamide moiety and an allyl alcohol group in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The synthesis and characterization of N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide have been subjects of extensive studies in recent years. Researchers have been particularly interested in its potential applications in drug discovery and development. The compound's structural features, including the phenyl ring and the amide functional group, provide a scaffold that can be modified to enhance its pharmacological properties. This flexibility has made it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that contain both hydroxyl and allyl groups. These functional groups are known to participate in various biochemical pathways, making them crucial for the development of drugs that target specific diseases. N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide, with its unique combination of these groups, has shown promise in preliminary studies as a modulator of such pathways.

One of the most intriguing aspects of N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide is its potential role in modulating inflammatory responses. Inflammatory processes are central to the pathogenesis of numerous diseases, including chronic inflammatory disorders and cancer. Studies have indicated that compounds with similar structural features to N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide can interfere with key inflammatory mediators, thereby reducing inflammation and associated symptoms. This has led to investigations into its potential as an anti-inflammatory agent.

The compound's mechanism of action is thought to involve interactions with specific enzymes and receptors involved in inflammation. For instance, it has been hypothesized that the phenylacetamide moiety may interact with cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins—a key group of inflammatory mediators. Additionally, the allyl alcohol group could potentially participate in redox reactions, influencing cellular signaling pathways that regulate inflammation.

Recent advances in computational chemistry have also played a significant role in understanding the pharmacological properties of N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide. Molecular docking studies have been used to predict how this compound might interact with biological targets such as protein kinases and transcription factors. These studies have provided valuable insights into the compound's binding affinity and specificity, which are critical factors for its development as a therapeutic agent.

In vitro studies have further demonstrated the potential of N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide as a lead compound for drug development. These studies have focused on evaluating its cytotoxicity, genotoxicity, and immunomodulatory effects. Preliminary results suggest that the compound exhibits low cytotoxicity at therapeutic concentrations while showing significant immunomodulatory activity. This makes it an attractive candidate for further development into a drug that could be used to treat inflammatory diseases without causing severe side effects.

The synthesis of N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide has also been optimized to improve yield and purity. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to achieve high-quality samples suitable for biological testing. These efforts have resulted in more efficient synthetic routes that could be scaled up for industrial production if further clinical studies confirm its therapeutic potential.

The future direction of research on N-4-(1-hydroxyprop-2-en-1-yl)phenylacetamide includes exploring its efficacy in animal models of inflammation and other diseases. Animal studies would provide additional evidence on its pharmacological effects and help identify any potential toxicities or side effects before human trials can begin. If these preclinical studies are successful, human clinical trials could be initiated to evaluate its safety and effectiveness in treating specific conditions.

The development of new drugs is often a lengthy and complex process, but compounds like N-4-(1-hydroxyprop-2-en-1-ylophenylacetamide offer hope for novel therapeutic approaches. By leveraging advances in synthetic chemistry, computational biology, and preclinical research, scientists are paving the way for new treatments that could improve patient outcomes significantly. The unique properties of this compound make it a promising candidate for further investigation, potentially leading to new therapies for various diseases.